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For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidocarb is a carbanilide derivative recognized for its potent antiprotozoal activity. It is widely
utilized in veterinary medicine for the treatment and prophylaxis of parasitic infections, most
notably babesiosis in a range of animals. For research and development purposes, Imidocarb
is often supplied as a more stable salt, typically as a dihydrochloride. This technical guide
focuses on the precise molecular and physical characteristics of its hydrated form, Imidocarb
dihydrochloride monohydrate. A clear understanding of its molecular formula and related
properties is fundamental for accurate experimental design, formulation, and regulatory
documentation.

Molecular Formula and Structure

The molecular formula for Imidocarb dihydrochloride monohydrate can be represented in
two ways:

o Detailed Empirical Formula (Hill Notation): C1sH20NeO - 2HCI - H20[1]

o Combined Molecular Formula: C19H24Cl2N6O2[2][3]
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The detailed empirical formula is often preferred in a scientific context as it explicitly delineates
the parent Imidocarb molecule from the two hydrochloride moieties and the single water
molecule of hydration. This distinction is crucial for stoichiometric calculations and for
understanding the compound's chemical nature.

Physicochemical Data

The key quantitative properties of Imidocarb and its common salt forms are summarized in the
table below for straightforward comparison. This data is essential for accurate sample
preparation, analytical method development, and interpretation of experimental results.

. Imidocarb
] Imidocarb . .
Property Imidocarb (Parent) . . Dihydrochloride
Dihydrochloride
Monohydrate
C19H20N6O - 2HCI -
Molecular Formula C19H20N60[4] C19H22CI2N6O[5]
H20[1]
Molecular Weight (
348.40[4] 421.32[5][6] 439.34[1][21[31[71[8]
g/mol)
5318-76-3 (for
CAS Number 27885-92-3 5318-76-3[5]

anhydrous)[1]

Note: The CAS Number 5318-76-3 is assigned to the anhydrous dihydrochloride form but is
commonly used to refer to the monohydrate as well.[1]

Structural Relationship

The relationship between the parent Imidocarb molecule and its dihydrochloride monohydrate
salt form is a straightforward acid-base reaction followed by hydration. The basic nitrogen
centers within the imidazoline rings of the Imidocarb molecule are protonated by hydrochloric
acid to form the dihydrochloride salt, which subsequently crystallizes with one molecule of

water.

Imidocarb (Base) +2 HCI Imidocarb Dihydrochloride + H20 Imidocarb Dihydrochloride Monohydrate
C19H20N6O (Hydrochloric Acid) C19H22Cl2NsO (Water) C19H24CI2N6O2
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Chemical transformation from Imidocarb to its hydrated salt.

Experimental Considerations

When working with Imidocarb dihydrochloride monohydrate, it is critical for researchers to
use the correct molecular weight of 439.34 g/mol for preparing solutions of a specific molarity.
Using the molecular weight of the anhydrous form or the parent base will result in significant
concentration errors, impacting the validity and reproducibility of experimental outcomes.

Due to its hydrated nature, storage in a desiccated environment is recommended to prevent
the uptake of additional atmospheric moisture or the loss of the water of hydration, both of
which would alter the compound's formula weight.

Disclaimer: This document is intended for informational purposes for a technical audience. It is
not a substitute for a formal Certificate of Analysis (CoA) for any specific lot of material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Imidocarb Dihydrochloride Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929019#what-is-the-molecular-formula-for-
imidocarb-dihydrochloride-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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